Cas no 1181210-76-3 (methyl 2-(5-chloropyridin-2-yl)acetate)

Methyl 2-(5-chloropyridin-2-yl)acetate is a versatile chemical intermediate used in pharmaceutical and agrochemical synthesis. Its structure features a chloropyridine moiety coupled with an ester functional group, making it valuable for further derivatization. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its reactivity allows for selective modifications, particularly in cross-coupling reactions or nucleophilic substitutions, enabling the production of more complex heterocyclic compounds. The presence of both the chloro and ester groups provides dual reactivity sites, enhancing its utility in multi-step synthetic routes. This intermediate is commonly employed in the development of active pharmaceutical ingredients (APIs) and specialty chemicals.

methyl 2-(5-chloropyridin-2-yl)acetate structure

1181210-76-3 structure

Product Name:methyl 2-(5-chloropyridin-2-yl)acetate

CAS No:1181210-76-3

MF:C₈H₈ClNO₂

MW:185.607621192932

CID:2126483

PubChem ID:53419527

Update Time:2025-06-08

methyl 2-(5-chloropyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-(5-chloropyridin-2-yl)acetate
- DA-14984
- METHYL2-(5-CHLOROPYRIDIN-2-YL)ACETATE
- 1181210-76-3
- MDL： MFCD15526903
- Inchi： 1S/C8H8ClNO2/c1-12-8(11)4-7-3-2-6(9)5-10-7/h2-3,5H,4H2,1H3
- InChI Key： FNPKADVOKNOAOU-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C=C1)CC(=O)OC

Computed Properties

Exact Mass: 185.0243562g/mol
Monoisotopic Mass: 185.0243562g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 39.2Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM487652-1g	Methyl 2-(5-chloropyridin-2-yl)acetate	1181210-76-3	97%	1g	$740	2022-06-14
Alichem	A029181109-1g	Methyl 2-(5-chloropyridin-2-yl)acetate	1181210-76-3	97%	1g	$738.92	2023-09-04
Alichem	A029181109-5g	Methyl 2-(5-chloropyridin-2-yl)acetate	1181210-76-3	97%	5g	$2308.26	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1759241-1g	Methyl 2-(5-chloropyridin-2-yl)acetate	1181210-76-3	97%	1g	￥6870.00	2024-08-09